Cas no 54669-72-6 (1(2H)-Naphthalenone, 3,4-dihydro-2-(2-oxo-2-phenylethyl)-)

• Product Name: 1(2H)-Naphthalenone, 3,4-dihydro-2-(2-oxo-2-phenylethyl)-
• CAS No: 54669-72-6
• MF: C₁₈H₁₆O₂
• MW: 264.318445205688
• CID: 353977
• PubChem ID: 12270346
• Update Time: 2025-04-19

1(2H)-Naphthalenone, 3,4-dihydro-2-(2-oxo-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 3,4-dihydro-2-(2-oxo-2-phenylethyl)-
• 2-phenacyl-3,4-dihydro-2H-naphthalen-1-one
• 54669-72-6
• 2-phenacyl-1-tetralone
• ITTLQABJFKKHGL-UHFFFAOYSA-N
• DTXSID50483369
• SCHEMBL11842381

• Inchi： 1S/C18H16O2/c19-17(14-7-2-1-3-8-14)12-15-11-10-13-6-4-5-9-16(13)18(15)20/h1-9,15H,10-12H2
• InChI Key： ITTLQABJFKKHGL-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CCC1CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 264.11508
• Monoisotopic Mass: 264.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14